Cas no 2228441-88-9 (4-(2-methanesulfonylphenyl)-2-methylbutan-2-amine)

• Product Name: 4-(2-methanesulfonylphenyl)-2-methylbutan-2-amine
• CAS No: 2228441-88-9
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 6241603
• PubChem ID: 165758595
• Update Time: 2025-06-11

4-(2-methanesulfonylphenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methanesulfonylphenyl)-2-methylbutan-2-amine
• EN300-2003345
• 2228441-88-9

• Inchi： 1S/C12H19NO2S/c1-12(2,13)9-8-10-6-4-5-7-11(10)16(3,14)15/h4-7H,8-9,13H2,1-3H3
• InChI Key： BVMYXUBKIUJAMW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1CCC(C)(C)N)(=O)=O

Computed Properties

• Exact Mass: 241.11365002g/mol
• Monoisotopic Mass: 241.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-(2-methanesulfonylphenyl)-2-methylbutan-2-amine

Comprehensive Overview of 4-(2-Methanesulfonylphenyl)-2-Methylbutan-2-Amine (CAS No. 2228441-88-9)

4-(2-Methanesulfonylphenyl)-2-methylbutan-2-amine (CAS No. 2228441-88-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a methanesulfonyl group attached to a phenyl ring, coupled with a 2-methylbutan-2-amine moiety, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacokinetic profile and receptor-binding affinity, making it a subject of ongoing studies in neuropharmacology and metabolic research.

In recent years, the demand for sulfonyl-containing compounds like 4-(2-methanesulfonylphenyl)-2-methylbutan-2-amine has surged, driven by their versatility in medicinal chemistry. Users frequently search for terms such as "sulfonylphenyl derivatives in drug design" and "amine-based bioactive molecules," reflecting the compound's relevance in modern therapeutics. Its CAS number 2228441-88-9 is often queried in academic databases, highlighting its significance in peer-reviewed studies. The compound's structural analogs are also explored for their potential in treating neurological disorders, aligning with current trends in precision medicine and targeted therapy.

The synthesis of 4-(2-methanesulfonylphenyl)-2-methylbutan-2-amine involves multi-step organic reactions, including sulfonylation and amine functionalization, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize its molecular structure. These methods ensure compliance with Good Manufacturing Practices (GMP), a topic frequently searched by professionals in the pharmaceutical industry. The compound's stability under various pH conditions and solubility profiles are additional areas of interest, particularly for formulation scientists.

Beyond its pharmaceutical potential, CAS 2228441-88-9 is investigated for its role in biochemical assays and enzyme inhibition studies. Recent publications have explored its interactions with G-protein-coupled receptors (GPCRs), a hot topic in drug discovery forums. The compound's mechanism of action and metabolic pathways are also subjects of active research, addressing common queries like "how do sulfonylphenyl compounds affect cellular signaling?" Such investigations align with the growing emphasis on translational research and biomarker development.

In summary, 4-(2-methanesulfonylphenyl)-2-methylbutan-2-amine represents a promising candidate for advancing therapeutic innovations. Its CAS No. 2228441-88-9 serves as a key identifier for researchers navigating chemical databases, while its structural complexity and bioactivity continue to inspire new applications. As the scientific community prioritizes molecular diversity and safety profiling, this compound is poised to remain a focal point in cutting-edge research.